Cas no 946373-01-9 (6-(3-methoxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-(3-methoxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 946373-01-9
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5504574
• Update Time: 2025-08-02

6-(3-methoxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 3,4,6,7-tetrahydro-6-(3-methoxypropyl)-4-(3-methylphenyl)-
• 6-(3-methoxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C17H21N3O3/c1-11-5-3-6-12(9-11)15-14-13(18-17(22)19-15)10-20(16(14)21)7-4-8-23-2/h3,5-6,9,15H,4,7-8,10H2,1-2H3,(H2,18,19,22)
• InChI Key： PUVKYHPRVSLERC-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC(C)=C2)C2C(=O)N(CCCOC)CC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 6-(3-methoxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

6-(3-Methoxypropyl)-4-(3-Methylphenyl)-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-D]Pyrimidine-2,5-Dione (CAS No. 946373-01-9)

The compound 6-(3-methoxypropyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione with CAS No. 946373-01-9 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidine derivatives, which are known for their potential in drug discovery due to their unique structural features and bioactivity profiles.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives as promising candidates for the development of novel therapeutic agents. The CAS No. 946373-01-9 compound exhibits a complex molecular architecture that includes a pyrrolopyrimidine core with substituents at positions 6 and 4. The 6-(3-methoxypropyl) group introduces hydroxymethyl functionality into the molecule, while the 4-(3-methylphenyl) substituent contributes aromaticity and additional electronic effects. These structural elements collectively influence the compound's physicochemical properties and biological activity.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. Recent research has demonstrated that CAS No. 946373-01-9 exhibits potent inhibitory activity against several kinases in vitro. This suggests that it could serve as a lead compound for the development of targeted therapies aimed at modulating kinase activity.

In addition to its enzymatic activity studies, CAS No. 946373-01-9 has been explored for its potential anti-inflammatory properties. Experimental data indicate that this compound can inhibit pro-inflammatory cytokine production in activated macrophages and reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis.

The synthesis of CAS No. 946373-01-9 involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies to ensure high yields and purity levels. Key steps include the formation of the pyrrolopyrimidine core through cyclization reactions followed by selective substitution at specific positions to introduce the desired functional groups.

From an analytical standpoint, CAS No. 94637 has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm its molecular structure and provide insights into its conformational flexibility and stability under different conditions.

Looking ahead, CAS No. 946 is currently under investigation for its potential application in oncology research due to its ability to induce apoptosis in cancer cells while sparing normal cells to some extent according to preliminary studies.

In conclusion, CAS No. 946 represents a significant advancement in medicinal chemistry with promising therapeutic applications across multiple disease areas including oncology and inflammation.